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Compound of Interest

Compound Name:
1-(Difluoromethoxy)-3-

iodobenzene

Cat. No.: B1333251 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of 1-
(Difluoromethoxy)-3-iodobenzene, a key building block in pharmaceutical and materials

science research. This document includes a summary of commercial suppliers, their product

specifications, and proposed experimental protocols for synthesis and quality control.

Introduction
1-(Difluoromethoxy)-3-iodobenzene (CAS No: 518070-17-2) is an aromatic organic

compound featuring a difluoromethoxy group and an iodine atom at the meta position of a

benzene ring. This substitution pattern makes it a valuable intermediate for introducing the

difluoromethoxy moiety into more complex molecules, a common strategy in medicinal

chemistry to enhance metabolic stability, potency, and pharmacokinetic properties of drug

candidates. The presence of the iodine atom also allows for a variety of cross-coupling

reactions, further expanding its synthetic utility.

Commercial Availability
A number of chemical suppliers offer 1-(Difluoromethoxy)-3-iodobenzene. The following table

summarizes the available data on purity, quantity, and pricing from a selection of vendors.

Please note that availability and pricing are subject to change and direct inquiry with the

suppliers is recommended for the most current information.
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Supplier Catalog No. Purity
Available
Quantities

Price (USD)
Stock
Status

ChemShuttle YQF1353 95%
25g, 100g,

250g

$200 (25g),

$450 (100g),

$900 (250g)

Typically in

stock[1]

Advanced

ChemBlocks
S71275 95% 25g, 100g

$205 (25g),

$535 (100g)
In Stock[2]

Apollo

Scientific
PC5848 ≥95%

1g, 5g, 10g,

25g

£48.00 (1g),

£84.00 (5g),

£137.00

(10g),

£249.00

(25g)

Out of

Stock[3]

Sigma-

Aldrich (BLD

Pharmatech)

BL3H97F033

F6
95% Inquire Inquire Inquire[4]

Sigma-

Aldrich

(Leyan)

LEYH9ACFC

E20
97% Inquire Inquire Inquire

Wuhan

Chemwish

Technology

- 98%

1g, 5g, 25g,

50g, 100g,

500g

Inquire Inquire

Hangzhou

J&H

Chemical

- 98% (HPLC)

1g, 10g,

100g, 500g,

1kg, 5kg,

10kg, 50kg

Inquire Inquire

Changzhou

Tianrui

Pharmaceutic

al

- 98%
100g, 1kg,

5kg
Inquire Inquire

J & K

SCIENTIFIC

- - 5g, 25g Inquire Inquire
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LTD.

Table 1: Commercial Suppliers and Availability of 1-(Difluoromethoxy)-3-iodobenzene.

Physicochemical Properties
Property Value Reference

CAS Number 518070-17-2 [1]

Molecular Formula C₇H₅F₂IO [1]

Molecular Weight 270.02 g/mol [4]

Appearance Liquid [4]

Storage Temperature
2-8°C, Keep in dark place,

inert atmosphere
[4]

Table 2: Physicochemical Properties of 1-(Difluoromethoxy)-3-iodobenzene.

Experimental Protocols
Proposed Synthesis of 1-(Difluoromethoxy)-3-
iodobenzene
The following is a proposed experimental protocol for the synthesis of 1-(Difluoromethoxy)-3-
iodobenzene, adapted from a patented procedure for the synthesis of difluoromethoxy

nitrobenzene. This procedure involves the difluoromethoxylation of 3-iodophenol.

Reaction Scheme:
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Caption: Proposed synthesis of 1-(Difluoromethoxy)-3-iodobenzene.

Materials:

3-Iodophenol

Difluorochloromethane (gas)

Sodium hydroxide (NaOH) or Potassium hydroxide (KOH)

Phase-transfer catalyst (e.g., Tetrabutylammonium bromide)

Water

Organic solvent for extraction (e.g., Ethyl acetate)

Anhydrous magnesium sulfate or sodium sulfate
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Procedure:

Prepare an aqueous solution of sodium hydroxide or potassium hydroxide (concentration

range: 2.0–30%).

In a reaction vessel equipped with a stirrer, condenser, and gas inlet, dissolve 3-iodophenol

in the alkaline solution.

Add the phase-transfer catalyst to the mixture. The amount of catalyst can be in the range of

0-10% of the molar amount of 3-iodophenol.

Heat the mixture to a temperature between 40°C and 100°C.

Continuously bubble difluorochloromethane gas into the reaction mixture with vigorous

stirring. The molar ratio of 3-iodophenol to difluorochloromethane can be in the range of 1:1

to 1:10.

The reaction time can vary from 1 to 40 hours. Monitor the reaction progress by a suitable

analytical technique (e.g., TLC or GC).

Upon completion, cool the reaction mixture to room temperature.

Extract the product with an organic solvent such as ethyl acetate.

Combine the organic layers and wash with water and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate under reduced pressure.

The crude product can be purified by vacuum distillation or column chromatography.

Proposed Quality Control Analysis
The purity of 1-(Difluoromethoxy)-3-iodobenzene can be assessed using standard analytical

techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance

Liquid Chromatography (HPLC).

4.2.1. GC-MS Method (Proposed)
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Instrumentation: Gas chromatograph coupled to a mass spectrometer.

Column: A non-polar capillary column (e.g., DB-5MS or equivalent).

Carrier Gas: Helium.

Injection Mode: Split or splitless.

Oven Temperature Program: A suitable temperature gradient to ensure separation of the

product from any starting materials, intermediates, or byproducts. A typical program might

start at a lower temperature (e.g., 50°C), ramp up to a higher temperature (e.g., 250°C), and

hold for a period.

Mass Spectrometer: Operated in electron ionization (EI) mode. Data can be acquired in full

scan mode to identify impurities and in selected ion monitoring (SIM) mode for higher

sensitivity if needed.

4.2.2. HPLC Method (Proposed)

Instrumentation: HPLC system with a UV detector.

Column: A reverse-phase C18 column.

Mobile Phase: A mixture of acetonitrile and water, or methanol and water, with or without a

modifier like formic acid to improve peak shape. A gradient elution may be necessary to

resolve all components.

Detection: UV detection at a wavelength where the analyte has significant absorbance (e.g.,

around 220-280 nm).

Sample Preparation: The sample should be dissolved in a suitable solvent, typically the

mobile phase, and filtered through a 0.22 µm filter before injection.

Visualizations
Sourcing and Procurement Workflow
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The following diagram illustrates a typical workflow for sourcing 1-(Difluoromethoxy)-3-
iodobenzene for research and development purposes.

Identify Need for
1-(Difluoromethoxy)-3-iodobenzene

Search Supplier Databases
(e.g., Sigma-Aldrich, ChemScie, etc.)

Compare Suppliers:
- Purity

- Quantity
- Price

- Availability

Request Quotation (RFQ)

Evaluate Quotations and
Select Supplier

Issue Purchase Order (PO)

Receive and Inspect Material:
- Verify COA

- Perform QC Checks

Material Rejected

Material Approved for Use
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Caption: Sourcing workflow for 1-(Difluoromethoxy)-3-iodobenzene.

Safety Information
1-(Difluoromethoxy)-3-iodobenzene is associated with the following hazard statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.[4]

Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat, should be worn when handling this chemical. Work should be conducted in a well-

ventilated fume hood. For detailed safety information, refer to the Safety Data Sheet (SDS)

provided by the supplier.

Conclusion
1-(Difluoromethoxy)-3-iodobenzene is a readily available chemical intermediate from a

variety of commercial suppliers, offered in various purities and quantities to suit different

research needs. This guide provides a starting point for sourcing this compound and outlines

plausible, though not yet validated, methods for its synthesis and quality control. Researchers

should always consult the supplier's documentation and perform their own verification of the

material's quality before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Commercial Availability and Technical Guide for 1-
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[https://www.benchchem.com/product/b1333251#commercial-suppliers-and-availability-of-1-
difluoromethoxy-3-iodobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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